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Introduction

KZR-504 is a potent and highly selective small molecule inhibitor of the low molecular mass
polypeptide 2 (LMP2) subunit of the immunoproteasome.[1] As a critical component of the
ubiquitin-proteasome system in hematopoietic cells, the immunoproteasome plays a key role in
protein degradation and is implicated in the pathogenesis of autoimmune diseases.[1] KZR-
504, a dipeptide epoxyketone, has emerged as a valuable chemical probe for elucidating the
specific functions of the LMP2 subunit and as a potential therapeutic agent for immune-
mediated disorders. This technical guide provides a comprehensive overview of the chemical
structure, properties, mechanism of action, and experimental evaluation of KZR-504.

Chemical Structure and Properties

KZR-504 is characterized by a specific chemical structure that confers its high selectivity for the
LMP2 subunit. Its IUPAC name is N-((S)-3-hydroxy-1-(((S)-1-((R)-2-methyloxiran-2-yl)-1-oxo-3-
phenylpropan-2-yl)amino)-1-oxopropan-2-yl)-6-oxo-1,6-dihydropyridine-2-carboxamide.[2]
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Property Value Reference

Molecular Formula C21H23N306 [1]

Molecular Weight 413.42 g/mol [1]

CAS Number 1629052-78-3 [1]
N-((S)-3-hydroxy-1-(((S)-1-
((R)-2-methyloxiran-2-yl)-1-
0x0-3-phenylpropan-2-

IUPAC Name ,p YIPTop [2]
yl)amino)-1-oxopropan-2-yl)-6-
0x0-1,6-dihydropyridine-2-
carboxamide
O=C(C1=CC=CC(N1)=O)N--

SMILES INVALID-LINK--C(N--INVALID-  [2]
LINK--C([C@]3(C)OC3)=0)=0

Solubility Soluble in DMSO [1]

Mechanism of Action and Signhaling Pathways

KZR-504 exerts its biological effects through the selective inhibition of the LMP2 (also known

as [1i) catalytic subunit of the immunoproteasome. The immunoproteasome is a variant of the

constitutive proteasome found in cells of hematopoietic origin and in other cells upon

stimulation with inflammatory cytokines. It is involved in the processing of intracellular proteins

for presentation by MHC class | molecules, thereby playing a crucial role in the immune

response.

Inhibition of LMP2 and Downstream Effects

By selectively targeting LMP2, KZR-504 can modulate downstream signaling pathways

implicated in inflammation and autoimmunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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